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Compound of Interest

Compound Name: Methylenecyclopentane

Cat. No.: B075326

This technical guide provides a comprehensive overview of the key physical properties of
methylenecyclopentane, specifically its boiling point and density. It is intended for
researchers, scientists, and professionals in drug development who require accurate physical
data and detailed experimental methodologies.

Core Physical Properties

Methylenecyclopentane is a colorless liquid with the chemical formula CeH1o. Accurate
determination of its physical properties, such as boiling point and density, is crucial for its
application in chemical synthesis and as a solvent.

The following table summarizes the reported values for the boiling point and density of
methylenecyclopentane from various chemical data sources.

Physical Property Value Conditions Source(s)
Boiling Point 73-75°C Standard Pressure [1]
Standard Pressure
75-76 °C _ [21[3]
(lit.)
Density 0.78 g/cm?3 at 20 °C [1]
0.781 g/mL at 25 °C (lit.) [2][3]
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Note: "lit." refers to literature values.

Experimental Protocols

The following sections detail the standard laboratory procedures for the experimental
determination of the boiling point and density of a liquid organic compound like
methylenecyclopentane.

The Thiele tube method is a common and efficient technique for determining the boiling point of
a small quantity of liquid.[4]

Apparatus and Materials:

Thiele tube

o Thermometer (with appropriate range)

o Capillary tube (sealed at one end)

o Small test tube (fusion tube)

e Rubber band or wire for attachment

e Heating mantle or Bunsen burner

 High-boiling point mineral oil

* Methylenecyclopentane sample

Procedure:

e Sample Preparation: Add a small amount (a few milliliters) of methylenecyclopentane into
the small test tube.

o Capillary Tube Placement: Place the capillary tube, with its sealed end pointing upwards, into
the test tube containing the sample.[5][6]
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Apparatus Assembly: Attach the test tube to the thermometer using a rubber band. The
bottom of the test tube should be level with the thermometer bulb.

Thiele Tube Setup: Insert the thermometer and the attached test tube into the Thiele tube,
which is partially filled with mineral oil. Ensure the sample is positioned near the middle of
the oil to allow for uniform heating.[4]

Heating: Gently heat the side arm of the Thiele tube.[4] This design promotes convection
currents, ensuring the oil and the sample are heated evenly.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the
open end of the capillary tube. Continue heating until a rapid and continuous stream of
bubbles is observed.[6]

Boiling Point Determination: Remove the heat source and allow the apparatus to cool. The
boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to be drawn back into the capillary tube.[4] Record this temperature.

The density of a liquid is determined by accurately measuring the mass of a known volume.[7]

Apparatus and Materials:

Pycnometer or a graduated cylinder (e.g., 10 mL or 25 mL)
Electronic balance (accurate to at least 0.001 g)
Thermometer

Methylenecyclopentane sample

Procedure:

Measure Mass of Empty Container: Carefully weigh a clean, dry graduated cylinder or
pycnhometer on the electronic balance and record its mass (m1).[7]

Measure Volume of Liquid: Add a specific volume of methylenecyclopentane (e.g., 10 mL)
to the graduated cylinder. Read the volume precisely from the bottom of the meniscus.[8]
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e Measure Mass of Container and Liquid: Weigh the graduated cylinder containing the
methylenecyclopentane and record the combined mass (mz2).[7]

e Record Temperature: Use a thermometer to measure and record the temperature of the
methylenecyclopentane sample, as density is temperature-dependent.

e Calculate Density: The mass of the liquid (m) is calculated by subtracting the mass of the
empty container from the combined mass (m = mz - mi1). The density (p) is then calculated
using the formula: p = mass / volume[7]

o Repeatability: For improved accuracy, the procedure should be repeated multiple times, and
the average density should be calculated.[7]

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of
liquid density.
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Caption: Workflow for Determining the Density of a Liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS Common Chemistry [commonchemistry.cas.org]
. METHYLENECYCLOPENTANE | 1528-30-9 [chemicalbook.com]

. chembk.com [chembk.com]

. byjus.com [byjus.com]

1
2
3
e 4. chem.libretexts.org [chem.libretexts.org]
5
6. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
7

. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

o 8. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Methylenecyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075326#physical-properties-of-
methylenecyclopentane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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